N-(2-hydroxy-5-methylphenyl)-4-(propionylamino)benzamide

• IUPAC Name: N-(2-hydroxy-5-methylphenyl)-4-(propanoylamino)benzamide
• InChI: InChI=1S/C17H18N2O3/c1-3-16(21)18-13-7-5-12(6-8-13)17(22)19-14-10-11(2)4-9-15(14)20/h4-10,20H,3H2,1-2H3,(H,18,21)(H,19,22)
• InChI Key: HVPNIUDXDZIYCO-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)C)O
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol

Description

N-(2-hydroxy-5-methylphenyl)-4-(propionylamino)benzamide, also known as HMB, is a chemical compound that has been studied extensively for its potential applications in scientific research. HMB is a derivative of the amino acid leucine and has been shown to have a variety of biochemical and physiological effects. In

Scientific Research Applications

N-(2-hydroxy-5-methylphenyl)-4-(propionylamino)benzamide has been studied extensively for its potential applications in scientific research. One of the most promising areas of research is in the field of muscle metabolism and protein synthesis. N-(2-hydroxy-5-methylphenyl)-4-(propionylamino)benzamide has been shown to increase muscle mass and strength in both animals and humans, and it has been suggested that it may have potential applications in the treatment of muscle wasting diseases such as sarcopenia.

Mechanism of Action

The mechanism of action of N-(2-hydroxy-5-methylphenyl)-4-(propionylamino)benzamide is not fully understood, but it is thought to work by increasing protein synthesis and reducing protein breakdown in muscle cells. N-(2-hydroxy-5-methylphenyl)-4-(propionylamino)benzamide has also been shown to activate the mTOR signaling pathway, which is involved in the regulation of cell growth and metabolism.
Biochemical and Physiological Effects:
N-(2-hydroxy-5-methylphenyl)-4-(propionylamino)benzamide has a variety of biochemical and physiological effects, including increased muscle mass and strength, reduced muscle damage and inflammation, and improved immune function. N-(2-hydroxy-5-methylphenyl)-4-(propionylamino)benzamide has also been shown to have antioxidant and anti-inflammatory properties, which may have potential applications in the treatment of a variety of diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-hydroxy-5-methylphenyl)-4-(propionylamino)benzamide in lab experiments is its well-established safety profile. N-(2-hydroxy-5-methylphenyl)-4-(propionylamino)benzamide has been shown to be non-toxic and well-tolerated in both animals and humans. However, one of the limitations of using N-(2-hydroxy-5-methylphenyl)-4-(propionylamino)benzamide in lab experiments is its relatively high cost compared to other compounds that have similar effects.

Future Directions

There are many potential future directions for N-(2-hydroxy-5-methylphenyl)-4-(propionylamino)benzamide research. One area of interest is in the development of new synthesis methods that can improve the yield and purity of the compound. Another area of interest is in the exploration of new applications for N-(2-hydroxy-5-methylphenyl)-4-(propionylamino)benzamide, such as in the treatment of muscle wasting diseases or in the prevention of age-related muscle loss. Additionally, further research is needed to fully understand the mechanism of action of N-(2-hydroxy-5-methylphenyl)-4-(propionylamino)benzamide and to identify any potential side effects or limitations of its use.
Conclusion:
In conclusion, N-(2-hydroxy-5-methylphenyl)-4-(propionylamino)benzamide is a chemical compound that has been studied extensively for its potential applications in scientific research. It has a variety of biochemical and physiological effects, including increased muscle mass and strength, reduced muscle damage and inflammation, and improved immune function. While there are some limitations to its use in lab experiments, N-(2-hydroxy-5-methylphenyl)-4-(propionylamino)benzamide has a well-established safety profile and many potential future directions for research.

Synthesis Methods

N-(2-hydroxy-5-methylphenyl)-4-(propionylamino)benzamide can be synthesized through a multi-step process involving the reaction of leucine with acetic anhydride to form an intermediate product, which is then reacted with 5-methylsalicylic acid and propionyl chloride to form the final product. The synthesis of N-(2-hydroxy-5-methylphenyl)-4-(propionylamino)benzamide has been studied extensively and various modifications to the process have been proposed to improve the yield and purity of the compound.